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Compound of Interest

Compound Name: trans Chlordane-13C10

Cat. No.: B15599535 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and

experimental protocols associated with a representative Certificate of Analysis for trans-

Chlordane-13C10. This isotopically labeled internal standard is critical for the accurate

quantification of trans-chlordane in environmental and biological matrices.

Product Information
trans-Chlordane-13C10 is the isotopically labeled form of trans-chlordane, a component of the

technical chlordane pesticide mixture. The incorporation of ten carbon-13 atoms provides a

distinct mass shift, making it an ideal internal standard for mass spectrometry-based analytical

methods.
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Parameter Specification Source

Product Name
trans-Chlordane (γ) (¹³C₁₀,

99%)
[1]

Catalog Number
CLM-4792-1.2

(Representative)
[1]

Molecular Formula ¹³C₁₀H₆Cl₈ [2]

Molecular Weight 419.71 g/mol [1][2]

Labeled CAS Number 1262969-05-0 [1][2]

Unlabeled CAS Number 5103-74-2 [1]

Solution 100 µg/mL in nonane [1]

Storage
Store refrigerated (+2°C to

+8°C). Protect from light.
[1]

Analytical Data
The following tables summarize the quantitative data typically presented in a Certificate of

Analysis for a stable isotope-labeled standard.

Chemical Purity
Test Method Result

Chemical Purity
Gas Chromatography-Mass

Spectrometry (GC-MS)
≥98%

Isotopic Purity
Test Method Result

Isotopic Enrichment
Gas Chromatography-Mass

Spectrometry (GC-MS)
≥99 atom % ¹³C

Concentration
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Test Method Result

Concentration
Gravimetric Preparation,

verified by GC-MS
100 µg/mL ± 5% in Nonane

Experimental Protocols
This section details the methodologies for the key experiments cited in the analysis of trans-

Chlordane-13C10.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity and Identity
Purpose: To confirm the chemical identity and determine the chemical purity of the trans-

Chlordane-13C10 standard.

Instrumentation: A high-resolution gas chromatograph coupled to a mass spectrometer (e.g.,

Agilent 7890B GC with a 5977B MSD).

GC Conditions:

Column: HP-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

Injector: Splitless mode at 250°C.

Oven Program: Initial temperature of 100°C, hold for 1 minute, ramp to 280°C at 10°C/min,

and hold for 5 minutes.

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Source Temperature: 230°C.

Quadrupole Temperature: 150°C.
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Scan Range: m/z 50-500.

Data Analysis: The identity is confirmed by comparing the retention time and mass spectrum of

the analyte with a known reference standard of trans-chlordane. Purity is calculated by

integrating the peak area of trans-Chlordane-13C10 relative to the total ion chromatogram

area.

Isotopic Enrichment Analysis by GC-MS
Purpose: To determine the isotopic enrichment of ¹³C in the trans-Chlordane-13C10 standard.

Instrumentation and Conditions: As described in Section 3.1.

Data Analysis: The mass spectrum of the trans-Chlordane-13C10 is analyzed to determine the

relative abundance of the molecular ion cluster. The isotopic enrichment is calculated based on

the intensity of the ¹³C₁₀ isotopologue relative to the sum of all isotopologues.

Visualizations
Quality Control Workflow
The following diagram illustrates the typical quality control workflow for the certification of a

trans-Chlordane-13C10 standard.
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Synthesis and Purification

Quality Control Analysis

Certification and Release

Synthesis of ¹³C-labeled Precursors

Chemical Synthesis of trans-Chlordane-¹³C₁₀

Purification (e.g., Chromatography)

Identity Confirmation (GC-MS)

Chemical Purity Assessment (GC-MS)

Isotopic Enrichment Analysis (GC-MS)

Concentration Verification

Data Review and Approval

Certificate of Analysis Generation

Product Release

Click to download full resolution via product page

Caption: Quality control workflow for trans-Chlordane-13C10.
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Logical Relationship of Analytical Tests
The following diagram shows the relationship between the analytical tests performed to ensure

the quality of the standard.

Product

Identity

GC-MS

Purity

GC-MS

Concentration

Gravimetric & GC-MS

Final_Certificate

Click to download full resolution via product page

Caption: Interrelation of analytical quality control tests.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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